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Compound of Interest

Compound Name: Risocaine

Cat. No.: B7739867

The proper disposal of laboratory chemicals is a critical component of ensuring a safe work
environment and maintaining environmental compliance. This guide provides detailed, step-by-
step procedures for the safe disposal of Risocaine (CAS 94-12-2), a local anesthetic also
known as propyl 4-aminobenzoate. Adherence to these guidelines is essential for researchers,
scientists, and drug development professionals to minimize risks and manage chemical waste
responsibly.

Understanding the Hazards of Risocaine

Before handling or disposing of Risocaine, it is crucial to be aware of its associated hazards.
While safety data sheets can vary, Risocaine is generally classified as an irritant.[1] It may
cause skin and serious eye irritation, and some data suggests it could cause an allergic skin
reaction and may be harmful to aquatic life. Therefore, Risocaine waste should be treated as
hazardous chemical waste.

Key Physical and Chemical Properties:
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Property Value

CAS Number 94-12-2[2]

Molecular Formula C10H13NO2

Appearance White solid powder or prisms
Melting Point 73-75°C

| Solubility | Very soluble in benzene, ether, ethanol, chloroform |

Step-by-Step Disposal Procedure for Risocaine

Disposal of Risocaine must follow institutional and local regulations for hazardous waste.
Never dispose of Risocaine or its containers in the regular trash or down the drain.

Step 1: Waste Identification and Segregation

« ldentify all Risocaine waste streams. This includes:

[¢]

Unused or expired pure Risocaine.

o

Contaminated materials such as gloves, weighing paper, and absorbent pads.

o

Solutions containing Risocaine.

[¢]

Empty containers that held Risocaine.
o Segregate Risocaine waste from other laboratory waste at the point of generation.

o Solid Waste: Collect pure Risocaine powder and contaminated solids in a designated,
compatible hazardous waste container.

o Liquid Waste: Collect solutions containing Risocaine in a separate, compatible liquid
hazardous waste container. Do not mix with incompatible wastes, such as strong oxidizing

agents, acids, or bases.
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o Sharps Waste: Any sharps (e.g., needles, contaminated glassware) must be disposed of in
a designated sharps container.

Step 2: Waste Containment and Labeling

Use appropriate containers. Waste containers must be in good condition, compatible with the
chemical, and have a secure, screw-top cap. Plastic is often preferred for solid waste.

Keep containers closed. Waste containers must remain closed at all times, except when
adding waste.

Do not overfill containers. Leave at least one inch of headspace to allow for expansion.

Label containers clearly. All waste containers must be labeled with the words "Hazardous
Waste" and the full chemical name ("Risocaine" or "propyl 4-aminobenzoate"). The label
should also include the accumulation start date and the primary hazards (e.qg., "Irritant").

Step 3: Storage of Hazardous Waste

Designate a Satellite Accumulation Area (SAA). This is a location at or near the point of
waste generation where the waste is stored before being moved to a central storage area.

Store waste in the SAA. The SAA must be inspected weekly for any leaks or container
degradation.

Follow storage time limits. Partially filled containers may remain in an SAA for up to one year,
but once a container is full, it must be removed within three days.

Step 4: Disposal of Empty Containers

e A container that has held a hazardous waste is considered "empty" if all waste has been
removed by standard practice and no more than one inch of residue remains.

o Even when "empty,” containers that held Risocaine should be managed as hazardous waste
to avoid trace contamination of the environment. If institutional policy allows for the disposal
of "empty" containers as regular trash, all labels must be defaced or removed first. For
acutely hazardous materials, triple-rinsing is required; while Risocaine is not typically
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classified as acutely hazardous, this is a good practice if the container is to be repurposed or
disposed of as non-hazardous. The rinsate from this process must be collected and disposed
of as hazardous liquid waste.

Step 5: Arranging for Waste Pickup

» Contact your institution's Environmental Health and Safety (EHS) office (or equivalent
department) to schedule a pickup of the hazardous waste. Do not attempt to transport or
dispose of the waste yourself.

Chemical Waste Disposal Decision Framework

The following table outlines general guidelines for the disposal of laboratory chemical waste.

L. Prohibited for Drain/Trash Appropriate Disposal
Waste Characteristic

Disposal Stream
Risocaine (Solid & Solutions) Yes Hazardous Waste Pickup
Ignitable (Flash point < 140°F) Yes Hazardous Waste Pickup
Corrosive (pH <2 or 212.5) Yes Hazardous Waste Pickup
Reactive (Water-reactive, )
) Yes Hazardous Waste Pickup
explosive)
Toxic (EPA Listed Hazardous )
Yes Hazardous Waste Pickup
Waste)
Dilute agueous solutions (non- ) o Drain Disposal (check local
No (with restrictions) ]
hazardous, pH 5.5-10.5) regulations)
Non-hazardous, non-
No Regular Trash

recyclable solid waste

Risocaine Disposal Workflow

The logical flow for making decisions regarding the disposal of Risocaine waste is illustrated
below. This process ensures that all waste streams are handled safely and in accordance with
standard laboratory procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7739867#risocaine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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